3,4-Dichloro-5-fluoroaniline
Overview
Description
3,4-Dichloro-5-fluoroaniline is a chemical compound that is widely used in scientific research and various industrial applications. It is a solid at room temperature .
Synthesis Analysis
This compound is produced by catalytic hydrogenation of 3,4-dichloronitrobenzene with noble metal catalysts under pressure . A preparation method of para-fluoroaniline, which could be related, involves mixing 3,5-dichloro-4-fluoronitrobenzene with solvent to form reaction liquid, performing the reduction and dechlorination reaction on the reaction liquid in a high-pressure autoclave under the action of a catalyst .
Molecular Structure Analysis
The molecular formula of this compound is C6H4Cl2FN . The molecular weight is 180.01 .
Chemical Reactions Analysis
3,4-Difluoroaniline was used in the synthesis of (3,4-disfluoro)phenylquione . More detailed information about the chemical reactions involving this compound was not found in the search results.
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, sealed in dry, at room temperature .
Scientific Research Applications
Chemical Synthesis
“3,4-Dichloro-5-fluoroaniline” is a chemical compound with the molecular formula C6H4Cl2FN . It is often used as a building block in the synthesis of various complex molecules in the field of organic chemistry .
Spectroscopic Studies
The compound has been used in spectroscopic studies. For instance, its Fourier transform infrared (FT-IR) and Fourier transform Raman (FT-Raman) spectra have been recorded and analyzed . These studies help in understanding the vibrational characteristics of the molecule .
Quantum Chemical Calculations
“this compound” has been used in quantum chemical calculations to optimize molecular structure, calculate energies, analyze nonlinear optical (NLO) activity, and study molecular surfaces . These calculations help in predicting the properties of the molecule and its potential applications .
Nonlinear Optical Activity Studies
The compound has been used in studies related to nonlinear optical (NLO) activity . NLO materials have applications in areas like optical signal processing, optical data storage, and laser frequency conversion .
Material Science
In material science, “this compound” can be used to study the effects of different substituents on the vibrational frequencies of molecules . This can provide insights into the design of new materials with desired properties .
Safety and Hazards
properties
IUPAC Name |
3,4-dichloro-5-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2FN/c7-4-1-3(10)2-5(9)6(4)8/h1-2H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMTOVSOYXUGZCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)Cl)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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